Methyl 3-(((7-acetyl-3-(furan-2-ylmethyl)-4-oxo-3,4,5,6,7,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-2-yl)thio)methyl)-4-methoxybenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 3-(((7-acetyl-3-(furan-2-ylmethyl)-4-oxo-3,4,5,6,7,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-2-yl)thio)methyl)-4-methoxybenzoate is a useful research compound. Its molecular formula is C26H25N3O6S2 and its molecular weight is 539.62. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
Synthetic Pathways and Chemical Interactions : Research on similar compounds has detailed synthetic pathways that could be relevant for the synthesis of complex molecules. For example, Sarıpınar et al. (2006) explored the synthesis of functionalized 1H-Pyrimidine-2-ones/thiones and related structures, providing a foundation for understanding the chemical interactions and synthetic approaches that could be applicable to the compound (Sarıpınar et al., 2006).
Potential Applications in Medicinal Chemistry
Antiprotozoal Agents : Novel compounds with specific structural features have been evaluated for their antiprotozoal properties. Ismail et al. (2004) synthesized dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines, demonstrating potent antiprotozoal activity, which suggests that structurally complex molecules could be explored for similar biological applications (Ismail et al., 2004).
Fluorescence and Optical Properties
Solid-State Fluorescence : The study of solid-state fluorescence properties of novel compounds, as demonstrated by Yokota et al. (2012), who synthesized fluorescent compounds based on benzo[4,5]thieno[3,2-d]pyrimidine structures, indicates potential applications in materials science and sensor development (Yokota et al., 2012).
Potential as Kinase Inhibitors
Kinase Inhibition for Therapeutic Applications : Loidreau et al. (2013) designed and synthesized compounds as dual inhibitors of CLK1 and DYRK1A kinases, showcasing the therapeutic potential of complex molecules in targeting specific enzymes involved in disease pathways (Loidreau et al., 2013).
Mechanism of Action
Target of action
Compounds with similar structures are often involved in cell biology and can have various targets. They can bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .
Mode of action
The mode of action of such compounds can vary greatly depending on their specific structure and the biological system they interact with. They can inhibit or activate certain enzymes, bind to receptors altering their function, or interfere with cellular processes .
Biochemical pathways
These compounds can affect various biochemical pathways. For example, they can influence the synthesis or degradation of certain molecules, alter signal transduction pathways, or affect the cell cycle .
Pharmacokinetics
The pharmacokinetics of such compounds would depend on their chemical properties. Factors such as solubility, stability, and size can influence their absorption, distribution, metabolism, and excretion (ADME) properties .
Result of action
The result of the compound’s action can range from changes in cellular function to the induction of cell death, depending on the specific targets and pathways affected .
Action environment
The action, efficacy, and stability of such compounds can be influenced by various environmental factors, including pH, temperature, and the presence of other molecules .
Properties
IUPAC Name |
methyl 3-[[11-acetyl-4-(furan-2-ylmethyl)-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl]sulfanylmethyl]-4-methoxybenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H25N3O6S2/c1-15(30)28-9-8-19-21(13-28)37-23-22(19)24(31)29(12-18-5-4-10-35-18)26(27-23)36-14-17-11-16(25(32)34-3)6-7-20(17)33-2/h4-7,10-11H,8-9,12-14H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIAIYVIXRGQUJG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC2=C(C1)SC3=C2C(=O)N(C(=N3)SCC4=C(C=CC(=C4)C(=O)OC)OC)CC5=CC=CO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H25N3O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
539.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.